4-(3-Carboxypropanamido)benzoic acid
Overview
Description
4-(3-Carboxypropanamido)benzoic acid (4-CPBA) is an organic compound that is commonly used in scientific research. It is a carboxylic acid derivative and is composed of a benzene ring with an amide group attached to the fourth carbon atom, making it an aminobenzoic acid. 4-CPBA is a versatile compound that has a wide range of applications in the fields of biochemistry, physiology, and pharmacology. It is used as an intermediate in the synthesis of other molecules, and has been the subject of numerous scientific studies due to its unique properties and potential therapeutic applications.
Scientific Research Applications
Application in Crystallography
Application Summary
CPBA is utilized in crystallography to study the crystal structure of organic molecules. Its planar structure and ability to form hydrogen bonds make it an ideal candidate for forming crystalline complexes.
Experimental Procedures
The crystal structure of CPBA is determined using X-ray diffraction techniques. The compound is crystallized, and the diffraction pattern is analyzed to deduce the molecular geometry and intermolecular interactions.
Results
The crystal structure analysis of CPBA monohydrate revealed an approximately planar organic molecule with an intramolecular O-H⋯O hydrogen bond forming an S(6) ring. The benzoic acid group participates in an O-H⋯O hydrogen bond to the water molecule, contributing to a three-dimensional network .
Application in Medicinal Chemistry
Application Summary
In medicinal chemistry, CPBA derivatives are synthesized for their potential cytotoxic effects against cancer cell lines, such as HeLa cells.
Experimental Procedures
The synthesis involves the reaction of anthranilic acid with dicarboxylic anhydrides to produce carboxylic acid derivatives, which are then used to synthesize 4(3H)-quinazolinones.
Results
The synthesized CPBA derivatives were evaluated for cytotoxicity using MTT assay on HeLa cell lines. However, the compounds did not show significant cytotoxicity alone or in combination with doxorubicin .
properties
IUPAC Name |
4-(3-carboxypropanoylamino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-4H,5-6H2,(H,12,13)(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOKXKKSBNJCKOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NC(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40354175 |
Source
|
| Record name | 4-(3-Carboxypropanamido)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Carboxypropanamido)benzoic acid | |
CAS RN |
76475-62-2 |
Source
|
| Record name | 4-[(3-Carboxy-1-oxopropyl)amino]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76475-62-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Carboxypropanamido)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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